Cas no 1424359-46-5 (N-[1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)ethyl]-2-cyano-3-ethoxyprop-2-enamide)

• Product Name: N-[1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)ethyl]-2-cyano-3-ethoxyprop-2-enamide
• CAS No: 1424359-46-5
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 6237514
• PubChem ID: 132968306
• Update Time: 2025-07-31

N-[1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)ethyl]-2-cyano-3-ethoxyprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)ethyl]-2-cyano-3-ethoxyprop-2-enamide
• Z1480833700
• EN300-26595975
• 1424359-46-5
• (E)-N-[1-(3-Tert-butyl-1,2,4-oxadiazol-5-yl)ethyl]-2-cyano-3-ethoxyprop-2-enamide

• Inchi： 1S/C14H20N4O3/c1-6-20-8-10(7-15)11(19)16-9(2)12-17-13(18-21-12)14(3,4)5/h8-9H,6H2,1-5H3,(H,16,19)/b10-8+
• InChI Key： QRFQZBYCYCWIFK-CSKARUKUSA-N
• SMILES： O1C(C(C)NC(/C(/C#N)=C/OCC)=O)=NC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 292.15354051g/mol
• Monoisotopic Mass: 292.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Additional information on N-[1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)ethyl]-2-cyano-3-ethoxyprop-2-enamide

Recent Advances in the Study of N-[1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)ethyl]-2-cyano-3-ethoxyprop-2-enamide (CAS: 1424359-46-5)

In recent years, the compound N-[1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)ethyl]-2-cyano-3-ethoxyprop-2-enamide (CAS: 1424359-46-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole and cyanoacrylate moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-[1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)ethyl]-2-cyano-3-ethoxyprop-2-enamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the use of environmentally friendly solvents and catalysts. The structural elucidation of this molecule has been confirmed through advanced spectroscopic methods, including NMR and mass spectrometry, ensuring its suitability for further biological evaluation.

One of the most significant breakthroughs in the study of this compound is its role as a potent inhibitor of specific kinases involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its ability to selectively target and inhibit key enzymes, thereby reducing inflammation and associated tissue damage. These findings have sparked interest in its potential application for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Moreover, preliminary data suggest that this compound may also exhibit anti-cancer properties by disrupting signaling pathways critical for tumor growth and metastasis.

Despite these promising results, challenges remain in the development of N-[1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)ethyl]-2-cyano-3-ethoxyprop-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile and reduce toxicity.

In conclusion, N-[1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)ethyl]-2-cyano-3-ethoxyprop-2-enamide represents a promising candidate for the development of novel therapeutics targeting inflammatory and oncological diseases. Continued research efforts are essential to fully elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety and efficacy in clinical settings. The insights gained from these studies will not only advance our understanding of this compound but also contribute to the broader field of chemical biology and drug discovery.